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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2-Undecanone
2-Undecanone, also known as methyl nonyl ketone, is a versatile ingredient in the fragrance

and flavor industry.[1] It is a colorless to pale yellow liquid with a characteristic fruity, citrus-like,

and slightly waxy aroma.[1] This ketone is found naturally in various plants and fruits, including

rue, bananas, cloves, ginger, and wild-grown tomatoes.[2][3] Due to its unique olfactory profile,

2-Undecanone is utilized to impart fresh and clean notes in a variety of fragrance

compositions. Beyond its use in fine fragrances, it is also employed in personal care products

such as soaps, lotions, and creams.[1] Additionally, it serves as an effective insect and animal

repellent.[2][3][4]

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of 2-Undecanone is

essential for its effective use in fragrance formulations. These properties influence its solubility,

stability, and volatility, which in turn affect the overall performance of the final fragrance.
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Property Value Reference

Chemical Name 2-Undecanone [5]

Synonyms Methyl nonyl ketone [5]

CAS Number 112-12-9 [5]

Molecular Formula C11H22O [5]

Molecular Weight 170.3 g/mol [5]

Appearance Colorless to light yellow liquid [5]

Odor Profile
Fruity, citrus, waxy, slightly

floral
[1]

Boiling Point 231-232 °C

Flash Point 89 °C (192 °F)

Solubility

Soluble in ethanol and other

organic solvents; insoluble in

water.

[3]

Purity ≥ 98% (GC) [5]

Olfactory Profile and Applications
The olfactory characteristics of 2-Undecanone make it a valuable component in various

fragrance types. Its fresh and clean scent profile lends itself well to citrus, fruity, and floral

compositions.
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Fragrance Family Olfactory Contribution
Recommended Usage
Level in Fragrance
Concentrate

Citrus
Enhances freshness and adds

a clean, slightly waxy note.
0.1% - 2.0%

Fruity

Provides a fresh, non-sweet

fruitiness, reminiscent of unripe

banana or pear.

0.2% - 3.0%

Floral (e.g., Rose)

Lends a clean, dewy aspect to

rose and other white floral

accords.

0.05% - 1.5%

Herbal/Green

Contributes a clean, slightly

sharp note that complements

green and aromatic accords.

0.1% - 2.5%

Aldehydic

Boosts the clean, soapy

character of aldehydic

fragrances.

0.5% - 5.0%

Note: The recommended usage levels are illustrative and should be optimized based on the

specific fragrance composition and desired outcome.

Experimental Protocols
Protocol for Sensory Evaluation of 2-Undecanone
This protocol outlines a method for the sensory evaluation of 2-Undecanone by a trained panel

to characterize its odor profile at different concentrations.

Objective: To determine the olfactory characteristics of 2-Undecanone in a hydroalcoholic

solution at various concentrations.

Materials:

2-Undecanone (≥98% purity)
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Ethanol (perfumery grade)

Distilled water

Glass beakers and stirring rods

Volumetric flasks

Pipettes

Odor-free smelling strips

Sample vials

Procedure:

Stock Solution Preparation: Prepare a 10% (w/w) stock solution of 2-Undecanone in

perfumery grade ethanol.

Dilution Series: Create a series of dilutions from the stock solution in a hydroalcoholic base

(e.g., 80:20 ethanol:water) to achieve final concentrations of 5%, 1%, 0.5%, and 0.1% (w/w).

Sample Preparation: Label vials for each concentration and a control (the hydroalcoholic

base alone).

Panelist Selection: Select a panel of at least 5-10 trained sensory assessors.

Evaluation:

Provide panelists with smelling strips dipped in each solution, presented in a randomized

and blind manner.

Instruct panelists to evaluate the odor of each strip at different time intervals (top note:

immediately, heart note: after 15 minutes, base note: after 1 hour).

Panelists should describe the odor profile using a standardized fragrance vocabulary (e.g.,

fruity, citrus, waxy, green, floral).
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Panelists should rate the intensity of the odor on a scale (e.g., 1 to 5, where 1 is very weak

and 5 is very strong).

Data Analysis: Compile the descriptive terms and intensity ratings. Analyze the data to create

an olfactory profile for 2-Undecanone at each concentration.
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Sensory Evaluation Workflow for 2-Undecanone
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Sensory evaluation workflow.
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Protocol for Stability Testing of 2-Undecanone in a
Fragrance Formulation
This protocol describes a method to assess the stability of a fragrance formulation containing

2-Undecanone under accelerated aging conditions.

Objective: To evaluate the impact of heat and light on the chemical and olfactory stability of a

fragrance formulation containing 2-Undecanone.

Materials:

Test fragrance formulation containing a known concentration of 2-Undecanone.

Control fragrance formulation (without 2-Undecanone).

Clear and amber glass bottles with airtight caps.

Oven capable of maintaining a constant temperature (e.g., 40°C).

UV light chamber.

Gas Chromatograph-Mass Spectrometer (GC-MS).

pH meter.

Procedure:

Sample Preparation:

Fill clear and amber glass bottles with the test and control fragrance formulations.

Retain a set of samples stored in the dark at room temperature as a reference.

Accelerated Aging:

Heat Stability: Place a set of amber bottles in an oven at 40°C for a defined period (e.g., 4,

8, and 12 weeks).
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Light Stability: Place a set of clear bottles in a UV light chamber for a defined period,

monitoring for changes at regular intervals.

Evaluation:

At each time point, remove samples from the oven and UV chamber.

Visual Assessment: Observe any changes in color or clarity compared to the reference

samples.

pH Measurement: Measure the pH of the samples.

Olfactory Assessment: Conduct a sensory evaluation of the aged samples compared to

the reference samples to detect any changes in the odor profile.

Chemical Analysis (GC-MS):

Inject a diluted sample of the aged and reference formulations into the GC-MS.

Analyze the chromatograms to quantify the concentration of 2-Undecanone and identify

any potential degradation products.

Data Analysis: Compare the results from the aged samples to the reference samples to

determine the stability of 2-Undecanone under the tested conditions.
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Stability Testing Workflow for 2-Undecanone Formulation
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Stability testing workflow.
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Safety and Regulatory Information
2-Undecanone has been evaluated for safety in fragrance applications. The Research Institute

for Fragrance Materials (RIFM) has conducted a safety assessment and concluded that it is not

genotoxic and does not pose a safety concern for skin sensitization under the current declared

levels of use. It is important to adhere to the recommended usage levels established by

regulatory bodies such as the International Fragrance Association (IFRA) to ensure consumer

safety. The IFRA recommends a maximum usage level of 5.0% in the final fragrance

concentrate.

Conclusion
2-Undecanone is a valuable fragrance ingredient with a desirable fresh and fruity olfactory

profile. Its versatility allows for its incorporation into a wide range of fragrance types. Proper

understanding of its physicochemical properties, adherence to recommended usage levels,

and thorough stability testing are crucial for its successful application in fragrance formulations.

The provided protocols offer a framework for the systematic evaluation of 2-Undecanone,

enabling researchers and formulators to optimize its use and ensure the quality and stability of

the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7801925#use-of-2-undecanone-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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